Cas no 2140316-25-0 ([(oxan-3-yl)methyl]hydrazine hydrochloride)

• Product Name: [(oxan-3-yl)methyl]hydrazine hydrochloride
• CAS No: 2140316-25-0
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• CID: 4638498
• Update Time: 2025-06-13

[(oxan-3-yl)methyl]hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (oxan-3-yl)methyl]hydrazine hydrochloride
• [(oxan-3-yl)methyl]hydrazine hydrochloride

• Inchi： 1S/C6H14N2O.ClH/c7-8-4-6-2-1-3-9-5-6;/h6,8H,1-5,7H2;1H
• InChI Key： IASYOJVGUMMSMO-UHFFFAOYSA-N
• SMILES： C(C1COCCC1)NN.Cl

Additional information on [(oxan-3-yl)methyl]hydrazine hydrochloride

Comprehensive Overview of [(oxan-3-yl)methyl]hydrazine hydrochloride (CAS No. 2140316-25-0)

[(oxan-3-yl)methyl]hydrazine hydrochloride (CAS No. 2140316-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a hydrazine moiety linked to a tetrahydropyran (oxane) ring, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery and bioconjugation, where its reactive hydrazine group enables selective modifications of biomolecules.

In recent years, the demand for [(oxan-3-yl)methyl]hydrazine hydrochloride has surged, driven by its utility in peptide synthesis and small-molecule therapeutics. Its CAS No. 2140316-25-0 is frequently searched in academic databases and commercial catalogs, reflecting its growing importance. The compound’s stability under physiological conditions and its ability to form stable conjugates with carbonyl groups make it a valuable tool in targeted drug delivery systems. This aligns with current trends in precision medicine, where researchers seek tailored solutions for complex diseases.

One of the most discussed applications of [(oxan-3-yl)methyl]hydrazine hydrochloride is its use in antibody-drug conjugates (ADCs), a hot topic in oncology research. The hydrazine functionality allows for site-specific coupling to antibodies, enhancing therapeutic efficacy while minimizing off-target effects. This has led to increased inquiries about its synthesis protocols and scalability, as pharmaceutical companies explore large-scale production methods. Additionally, its compatibility with click chemistry techniques has expanded its use in biomarker labeling and diagnostic imaging.

From a synthetic perspective, the oxan-3-ylmethyl group in [(oxan-3-yl)methyl]hydrazine hydrochloride provides steric and electronic modulation, which can influence reaction outcomes in heterocyclic chemistry. This has sparked interest in its use for constructing bioactive scaffolds, particularly in the development of kinase inhibitors and GPCR modulators. The compound’s hydrochloride salt form (CAS No. 2140316-25-0) also ensures improved solubility, a critical factor for in vitro and in vivo studies.

Environmental and safety considerations are another area of focus for users researching [(oxan-3-yl)methyl]hydrazine hydrochloride. While the compound is not classified as hazardous under standard regulations, proper handling protocols are emphasized in laboratory safety guidelines. Its stability data and storage conditions are frequently queried, highlighting the need for clear technical documentation. Suppliers often provide detailed certificates of analysis (CoA) to ensure compliance with Good Manufacturing Practices (GMP).

In summary, [(oxan-3-yl)methyl]hydrazine hydrochloride (CAS No. 2140316-25-0) represents a critical reagent in modern chemical and pharmaceutical research. Its multifaceted applications—from ADC development to bioconjugation strategies—underscore its relevance in addressing contemporary challenges in life sciences. As innovation continues in drug design and molecular imaging, this compound is poised to remain a key player in advancing scientific discovery.